molecular formula C8H4ClNO3 B8401277 5-Chloromethyl-2,3-pyridinedicarboxylic acid anhydride

5-Chloromethyl-2,3-pyridinedicarboxylic acid anhydride

Cat. No.: B8401277
M. Wt: 197.57 g/mol
InChI Key: JLJSCLYUDCQETH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Chloromethyl-2,3-pyridinedicarboxylic acid anhydride is a useful research compound. Its molecular formula is C8H4ClNO3 and its molecular weight is 197.57 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H4ClNO3

Molecular Weight

197.57 g/mol

IUPAC Name

3-(chloromethyl)furo[3,4-b]pyridine-5,7-dione

InChI

InChI=1S/C8H4ClNO3/c9-2-4-1-5-6(10-3-4)8(12)13-7(5)11/h1,3H,2H2

InChI Key

JLJSCLYUDCQETH-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=NC2=C1C(=O)OC2=O)CCl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

106.8 g (0.65 mol) of 5-methyl-2,3-pyridine dicarboxylic acid anhydride were dissolved in 427 g chlorobenzene and heated up to 85° C. A solution of 0.64 g (0.004 mol) AIBN in 99.0 g (0.66 mol) SO2Cl2 was added during 45 min. The mixture was stirred for additional 90 min at 85° C. Chlorobenzene was partly distilled off and the solution was cooled to 10° C. via 10 h ramp. The precipitate was filtered off and washed with chlorobenzene/hexane.
Quantity
106.8 g
Type
reactant
Reaction Step One
Quantity
427 g
Type
reactant
Reaction Step One
Name
Quantity
0.64 g
Type
reactant
Reaction Step Two
[Compound]
Name
SO2Cl2
Quantity
99 g
Type
reactant
Reaction Step Two

Synthesis routes and methods II

Procedure details

106.8 g (0.65 mol) of 5-methyl-2,3-pyridine dicarboxylic acid anhydride were dissolved in 427 g chlorobenzene and heated up to 85° C. A solution of 0.64 g (0.004 mol) AlBN in 99.0 g (0.66 mol) SO2Cl2 was added during 45 min. The mixture was stirred for additional 90 min at 85° C. Chlorobenzene was partly distilled off and the solution was cooled to 10° C. via 10 h ramp. The precipitate was filtered off and washed with chlorobenzene/hexane.
Quantity
106.8 g
Type
reactant
Reaction Step One
Quantity
427 g
Type
reactant
Reaction Step One
[Compound]
Name
AlBN
Quantity
0.64 g
Type
reactant
Reaction Step Two
[Compound]
Name
SO2Cl2
Quantity
99 g
Type
reactant
Reaction Step Two

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